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Compound of Interest

Compound Name: N-Methoxy-N-methylbenzamide

Cat. No.: B104586

Essential Safety and Handling Guide for N-
Methoxy-N-methylbenzamide

This guide provides crucial safety and logistical information for the handling and disposal of N-
Methoxy-N-methylbenzamide, tailored for researchers, scientists, and professionals in drug
development.

Hazard Identification and Personal Protective
Equipment

N-Methoxy-N-methylbenzamide is a compound that requires careful handling to minimize
exposure and ensure laboratory safety. According to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS), this substance may be harmful if swallowed,
cause skin and eye irritation, and may lead to respiratory irritation[1][2]. Therefore, adherence
to proper personal protective equipment (PPE) protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Purpose

Eye and Face Protection

Safety glasses with side-
shields or chemical goggles. A
face shield may be required for

splash hazards.

Protects against splashes and
dust particles[3][4].

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). A lab
coat or chemical-resistant

apron should be worn.

Prevents direct skin contact

with the chemical[4].

Respiratory Protection

A NIOSH-approved respirator
with a suitable filter (Type A
recommended) should be used
if ventilation is inadequate or if
dust or aerosols are

generated.

Protects against inhalation of
harmful dust, fumes, or

vapors[4][5].

Body Protection

Standard laboratory clothing.
Additional protective clothing
may be necessary depending

on the scale of the operation.

Provides a general barrier

against contamination[4].

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-Methoxy-N-methylbenzamide is

provided below. These properties are essential for safe handling and storage.
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Property Value

Molecular Formula CoH11NO:2

Molecular Weight 165.19 g/mol

Appearance Liquid

Density 1.085 g/mL at 25°C[2]

Boiling Point 70°C at 0.1 mmHg

Flash Point 113°C (235.4°F) - closed cup
Storage Class Combustible liquids

Experimental Protocol: Safe Handling Procedure

Adherence to a strict operational workflow is critical when working with N-Methoxy-N-
methylbenzamide. The following step-by-step guide outlines the necessary procedures from
preparation to disposal.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood[4].

e Ensure that an eyewash station and a safety shower are readily accessible[4].
» Remove all potential ignition sources from the handling area.

» Confirm that all required PPE is available and in good condition.

2. Handling the Chemical:

o Wear all prescribed PPE as detailed in the table above.

» When transferring the chemical, do so carefully to minimize the creation of aerosols or
splashes.
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Keep the container tightly closed when not in use to prevent contamination and exposure[2]

[6].
. Storage:

Store the chemical in a cool, dry, and well-ventilated area[6].

Keep containers securely sealed.

Store away from incompatible materials, such as strong oxidizing agents[7].
. Spills and Leaks:

In the event of a small spill, absorb the material with a suitable absorbent and place it into a
labeled container for disposal.

For larger spills, evacuate the area and follow emergency procedures.
Avoid generating dust or aerosols during cleanup[3].

. First Aid Measures:
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen and seek medical
attention[2][3].

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) S
clothing. Seek medical attention if irritation

persists[3][5].

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention[2][3].

Do NOT induce vomiting. Give a glass of water.
) Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention[3][5].

Disposal Plan

All waste materials must be handled in accordance with local, state, and federal regulations[5].

e Unused Product: If recycling is not feasible, the material should be disposed of by a licensed
professional waste disposal service[5].

« Contaminated Materials: Any PPE, containers, or lab equipment that has come into contact
with N-Methoxy-N-methylbenzamide should be considered contaminated. Dispose of these
materials as hazardous waste in sealed, labeled containers[6]. Do not allow wash water from
cleaning equipment to enter drains[5].

Workflow for Handling N-Methoxy-N-
methylbenzamide
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Workflow for Handling N-Methoxy-N-methylbenzamide
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Caption: Logical workflow for handling N-Methoxy-N-methylbenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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